Cas no 1361468-95-2 (Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate)

• Product Name: Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate
• CAS No: 1361468-95-2
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928798
• Update Time: 2025-11-01

Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)10-6-5-7(12(16)17-10)11-8(14)3-2-4-9(11)15/h2-6H,1H3,(H2,16,17)
• InChI Key： QWHVSPLOFIUQRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC=C(C(=O)OC)N=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 3.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate

Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate (CAS No. 1361468-95-2): An Overview

Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate (CAS No. 1361468-95-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include a methyl ester group, an amino group, and a dichlorophenyl substituent. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate typically involves multi-step reactions, including the formation of the dichlorophenyl picolinic acid intermediate and subsequent esterification with methanol. The amino group can be introduced through various methods, such as reductive amination or direct amination of the picolinic acid derivative. The precise synthetic route can vary depending on the desired purity and yield of the final product.

In terms of its physical and chemical properties, Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate is a solid at room temperature with a molecular weight of approximately 307.17 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various analytical and preparative techniques.

Recent research has focused on the biological activities of Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate have also been investigated. Studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further preclinical and clinical development. However, more detailed studies are needed to fully understand its metabolism and potential side effects.

In conclusion, Methyl 6-amino-5-(2,6-dichlorophenyl)picolinate (CAS No. 1361468-95-2) is a promising compound with diverse applications in the pharmaceutical and chemical industries. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.